Cas no 2229192-28-1 (2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid)

• Product Name: 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid
• CAS No: 2229192-28-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5600007
• PubChem ID: 165842343
• Update Time: 2025-05-24

2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1800507
• 2-hydroxy-3-(2-methylquinolin-4-yl)propanoic acid
• 2229192-28-1
• 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid

• Inchi： 1S/C13H13NO3/c1-8-6-9(7-12(15)13(16)17)10-4-2-3-5-11(10)14-8/h2-6,12,15H,7H2,1H3,(H,16,17)
• InChI Key： ZNGZWWCMGGOYNV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid

Research Brief on 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid (CAS: 2229192-28-1): Recent Advances and Applications

2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid (CAS: 2229192-28-1) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

The synthesis of 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid has been a subject of recent investigations, with researchers exploring more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) reported a novel multi-step synthesis route that significantly improved the yield and purity of the compound. The study emphasized the importance of optimizing reaction conditions, such as temperature and catalyst selection, to enhance the overall efficiency of the synthesis process. These advancements are critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid has demonstrated notable anti-inflammatory effects in vitro and in vivo. A recent study in the European Journal of Pharmacology (2024) revealed that the compound inhibits key inflammatory mediators, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's low cytotoxicity profile in normal cells further supports its therapeutic viability.

Another area of interest is the compound's anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its ability to induce apoptosis in cancer cells by targeting specific oncogenic pathways. The study identified that 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer, while sparing normal cells. These results underscore its potential as a targeted therapy, although further mechanistic studies are needed to fully understand its mode of action.

Beyond its therapeutic applications, recent studies have also explored the compound's role as a chemical probe in biological research. Its unique structure and reactivity make it a valuable tool for studying quinoline-based interactions in biological systems. For instance, a study in ACS Chemical Biology (2024) utilized the compound to investigate protein-ligand interactions, providing insights into the design of new inhibitors for disease-related targets. This dual utility—both as a therapeutic agent and a research tool—further enhances its significance in the field.

In conclusion, 2-Hydroxy-3-(2-methylquinolin-4-yl)propanoic acid (CAS: 2229192-28-1) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with its demonstrated pharmacological activities, position it as a potential candidate for further drug development. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic properties, and conducting preclinical trials to validate its therapeutic potential. The ongoing studies on this compound highlight its versatility and underscore the importance of continued exploration in this area.